3-[5-(2-Chlorophenyl)-2-furyl]acrylamide

• Molecular Formula: C13H10ClNO2
• Molecular Weight: 247.678
• IUPAC Name: (E)-3-[5-(2-chlorophenyl)furan-2-yl]prop-2-enamide
• InChI: InChI=1S/C13H10ClNO2/c14-11-4-2-1-3-10(11)12-7-5-9(17-12)6-8-13(15)16/h1-8H,(H2,15,16)/b8-6+
• InChI Key: UMISPRZQBBMUFI-SOFGYWHQSA-N
• SMILES: C1=CC=C(C(=C1)C2=CC=C(O2)C=CC(=O)N)Cl

Description

3-[5-(2-Chlorophenyl)-2-furyl]acrylamide is a furan-based acrylamide derivative characterized by a 2-chlorophenyl substituent on the furan ring and an acrylamide functional group. Its molecular formula is C₁₃H₉ClNO₂ (exact mass: 282.12 g/mol), though analogs with additional substituents, such as N-aryl groups, may vary (e.g., C₂₁H₁₈ClNO₂ in a dimethylphenyl variant) . This compound is primarily utilized as a pharmaceutical intermediate, particularly in synthesizing neuraminidase inhibitors with anti-influenza activity . Its structural flexibility allows for modifications that enhance target binding, as seen in structure-activity relationship (SAR) studies .

Comparison with Similar Compounds

Key Structural Features:

Compound Name	Substituents on Furan Ring	Acrylamide Modifications	Molecular Formula
3-[5-(2-Chlorophenyl)-2-furyl]acrylamide	2-Chlorophenyl	None	C₁₃H₉ClNO₂
2-Cyano-3-[5-(2,5-dichlorophenyl)-2-furyl]acrylamide	2,5-Dichlorophenyl	Cyano (-CN) group	C₁₄H₇Cl₂N₂O₂
3-[5-(2,3-Dichlorophenyl)-2-furyl]acrylamide	2,3-Dichlorophenyl	None	C₁₃H₈Cl₂NO₂
AF-2 (2-(2-Furyl)-3-(5-nitro-2-furyl)acrylamide)	5-Nitro-2-furyl	None	C₁₁H₈N₂O₅
3-[5-(4-Nitrophenyl)-2-furyl]acrylic acid	4-Nitrophenyl	Carboxylic acid (-COOH)	C₁₃H₉NO₅

Key Observations :

• Chlorine vs.
• Acrylamide Modifications: Cyano or carboxylic acid groups alter electronic properties and binding affinity. For example, the cyano group in 2-Cyano-3-[5-(2,5-dichlorophenyl)-2-furyl]acrylamide improves metabolic stability .

Neuraminidase Inhibition (Anti-Influenza Activity):

Derivatives of 3-[5-(2-Chlorophenyl)-2-furyl]acrylamide exhibit varying IC₅₀ values depending on R₁ and R₂ substituents (Table 1) :

Table 1 : Neuraminidase Inhibitory Activity of Pyrimidine-Acrylamide Hybrids

Compound	R₁ (Pyrimidine)	R₂ (Furan)	IC₅₀ (μM)
1	4-Ethoxy-6-methyl	5-(2-Chlorophenyl)-2-furyl	1.65
2	4,6-Diethoxy	5-(2-Chlorophenyl)-2-furyl	0.08
6	4,6-Dichloro	5-(4-Nitrophenyl)-2-furyl	1.66

Findings :

• The 4,6-diethoxy pyrimidine variant (Compound 2) shows the highest potency (IC₅₀ = 0.08 μM), indicating alkoxy groups enhance binding .
• Nitrophenyl substituents (Compound 6) reduce activity compared to chlorophenyl analogs, likely due to steric hindrance.

Carcinogenicity and Mutagenicity:

• AF-2: A known carcinogen, AF-2 induces tumors in rodent models via DNA adduct formation, attributed to its 5-nitro-2-furyl moiety .
• Chlorophenyl Analogs: No direct carcinogenicity data exist, but chlorine's lower reactivity suggests reduced genotoxicity compared to nitro groups .

Physicochemical and Thermodynamic Properties

Thermodynamic Stability:

Nitrophenyl derivatives (e.g., 3-[5-(nitrophenyl)-2-furyl]acrylic acids) exhibit higher sublimation enthalpies (ΔsubH° = 120–135 kJ/mol) due to nitro-group polarity and intermolecular interactions . Chlorophenyl analogs likely have lower ΔsubH° values, enhancing solubility in apolar environments.

Solubility and LogP:

• 3-[5-(2-Chlorophenyl)-2-furyl]acrylamide : Predicted LogP ≈ 3.2 (moderate lipophilicity).
• AF-2 : LogP ≈ 1.8 (higher hydrophilicity from nitro group) .

Regulatory Status :

• AF-2 is banned in food additives due to carcinogenicity .
• Chlorophenyl derivatives remain under investigation for pharmaceutical use .